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Compound of Interest

Compound Name: MS177

Cat. No.: B15545125 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of investigational compounds like MS177 are paramount to maintaining a secure

laboratory environment and ensuring regulatory compliance. This guide provides essential

procedural information for the proper disposal of MS177, a PROTAC (Proteolysis Targeting

Chimera) EZH2 degrader.

While a specific Safety Data Sheet (SDS) for MS177 (CAS No.: 2225938-86-1) classifies it as

not a hazardous substance or mixture, the general guidance for PROTACs recommends

treating them as potentially hazardous due to their biological activity.[1] Therefore, a

conservative approach to disposal is advised, aligning with protocols for hazardous chemical

waste.

Key Safety and Chemical Data
A summary of the essential data for MS177 is provided below. This information should be

readily accessible to all personnel handling the compound.
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Property Value Reference

Chemical Name

N-((4,6-dimethyl-2-oxo-1,2-

dihydropyridin-3-yl)methyl)-6-

(6-(4-(2-(3-(2-((2-(2,6-

dioxopiperidin-3-yl)-1,3-

dioxoisoindolin-4-

yl)amino)ethoxy)propanamido)

ethyl)piperazin-1-yl)pyridin-3-

yl)-1-isopropyl-1H-indazole-4-

carboxamide

[1]

CAS Number 2225938-86-1 [1]

Molecular Formula C48H55N11O8 [1]

Molecular Weight 914.02 g/mol [1]

Appearance Solid powder

Storage Class 11 - Combustible Solids

GHS Classification
Not a hazardous substance or

mixture
[1]

Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol outlines the recommended steps for the safe disposal of MS177 and

associated waste. This procedure is based on general best practices for handling potent

research chemicals and should be performed in accordance with your institution's

Environmental Health and Safety (EHS) guidelines.

1. Personal Protective Equipment (PPE):

Always wear standard laboratory PPE, including a lab coat, safety goggles with side shields,

and nitrile gloves. For handling larger quantities of the powder or when there is a risk of

aerosolization, consider using a suitable respirator.
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2. Waste Segregation and Collection:

Solid Waste: All materials that have come into direct contact with MS177 are to be

considered chemical waste. This includes, but is not limited to:

Contaminated gloves

Weighing paper and boats

Pipette tips

Vials and other disposable containers

Collect all solid waste in a dedicated, clearly labeled, and leak-proof container designated for

hazardous chemical waste.

Liquid Waste: Unused solutions of MS177 and any solvents used for rinsing contaminated

glassware should be collected in a separate, compatible, and clearly labeled hazardous

waste container. Do not mix with other waste streams unless explicitly permitted by your

institution's EHS department.

3. Decontamination of Laboratory Equipment:

Non-disposable glassware and equipment that have been in contact with MS177 should be

decontaminated.

Rinse the equipment thoroughly with an appropriate solvent (e.g., ethanol or isopropanol).

Collect the initial rinsate as hazardous liquid waste.

Subsequent washes with soap and water can typically be disposed of down the drain, but

confirm this with your local EHS guidelines.

4. Final Disposal:

All collected waste must be disposed of through your institution's official hazardous waste

management program.
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The primary and recommended method of disposal for PROTAC compounds is high-

temperature incineration by a licensed waste disposal facility.[2]

Under no circumstances should MS177 or its contaminated materials be disposed of in the

regular trash or poured down the drain.

Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of MS177.
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Caption: Workflow for the proper disposal of MS177.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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